2-Methyl-4-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyrido[3,4-d]pyrimidine

• IUPAC Name: 2-methyl-4-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyrido[3,4-d]pyrimidine
• InChI: InChI=1S/C17H19N7/c1-12-9-16(20-11-19-12)23-5-7-24(8-6-23)17-14-3-4-18-10-15(14)21-13(2)22-17/h3-4,9-11H,5-8H2,1-2H3
• InChI Key: VRBSZOCKHONEJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)N2CCN(CC2)C3=NC(=NC4=C3C=CN=C4)C
• Molecular Formula: C17H19N7
• Molecular Weight: 321.4 g/mol

Description

2-Methyl-4-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyrido[3,4-d]pyrimidine is a synthetic compound that has been studied for its potential applications in scientific research. This compound is also known as MPP and has been found to have unique properties that make it a valuable tool for studying various biological processes.

Mechanism of Action

The mechanism of action of 2-Methyl-4-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyrido[3,4-d]pyrimidine involves the inhibition of various enzymes, including protein kinases. This compound binds to the active site of these enzymes, preventing them from carrying out their normal functions. This inhibition can lead to various physiological effects, including cell death and inhibition of tumor growth.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-Methyl-4-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyrido[3,4-d]pyrimidine have been extensively studied. This compound has been found to have anti-tumor properties, making it a valuable tool for cancer research. It has also been found to have anti-inflammatory properties, making it a potential treatment for various inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Methyl-4-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyrido[3,4-d]pyrimidine in lab experiments include its potency, selectivity, and ease of synthesis. However, one limitation is that this compound may have off-target effects, leading to unintended physiological effects. Therefore, researchers must carefully design their experiments to minimize these effects.

Future Directions

There are several future directions for the study of 2-Methyl-4-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyrido[3,4-d]pyrimidine. One direction is to continue to study its potential applications in cancer research and inflammation. Another direction is to investigate its potential as a treatment for other diseases, such as neurological disorders. Additionally, researchers could explore the use of MPP as a tool for studying various biological processes, such as signal transduction pathways.

Synthesis Methods

The synthesis of 2-Methyl-4-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyrido[3,4-d]pyrimidine involves a multi-step process that includes the use of various reagents and solvents. The synthesis method has been optimized to yield high purity and high yield of the compound. This synthetic route has been published in various scientific journals, and it has been used by researchers worldwide.

Scientific Research Applications

2-Methyl-4-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]pyrido[3,4-d]pyrimidine has been studied for its potential applications in various scientific research areas. This compound has been found to be a potent inhibitor of various enzymes, including protein kinases, which play a crucial role in various biological processes. MPP has also been found to have anti-tumor properties, making it a valuable tool for cancer research.